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Compound of Interest

Compound Name: p-(2-Bromo)vinyl Anisole

Cat. No.: B015190

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and operational excellence.
This guide provides essential safety and logistical information for the proper disposal of p-(2-
Bromo)vinyl Anisole, ensuring compliance with standard safety protocols and minimizing
environmental impact.

While specific hazard data for p-(2-Bromo)vinyl Anisole is not readily available in public
databases, its classification as a halogenated organic compound necessitates a cautious
approach to its handling and disposal. Halogenated compounds require specific disposal
routes, typically high-temperature incineration, to prevent the release of harmful substances
into the environment. Adherence to the following procedures is critical for ensuring the safety of
laboratory personnel and the surrounding community.

Key Physical and Chemical Properties

A summary of the quantitative data for p-(2-Bromo)vinyl Anisole is presented below. These
properties are essential for understanding its behavior and for making informed decisions on its
handling and storage.
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Property Value

CAS Number 6303-59-9

Molecular Formula CoHsBro

Molecular Weight 213.07 g/mol [1]

Appearance Light Yellow Solid[2]

Melting Point 50-55 °C[3][4][5]

Boiling Point 283.4 °C at 760 mmHg[3][4][5]
Density 1.41 g/lcm3[3][4][5]

Flash Point 112.1 °C[3][4]

Storage Temperature 4°CJ[6]

Experimental Protocol for Disposal

The following step-by-step protocol outlines the approved procedure for the disposal of p-(2-
Bromo)vinyl Anisole. This protocol is based on general guidelines for the disposal of
halogenated organic compounds.

1. Personal Protective Equipment (PPE) and Safety Precautions:

» Always handle p-(2-Bromo)vinyl Anisole in a well-ventilated area, preferably within a
chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including:

e Chemical-resistant gloves (e.qg., nitrile)

o Safety goggles or a face shield

e Alab coat

» Avoid inhalation of dust or vapors.

e Prevent contact with skin and eyes.

2. Waste Segregation:

o Crucially, segregate halogenated organic waste from non-halogenated waste streams.[7][8]
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» Do not mix p-(2-Bromo)vinyl Anisole waste with incompatible materials such as strong
acids, bases, or oxidizing agents.

3. Waste Collection and Labeling:

e Collect waste p-(2-Bromo)vinyl Anisole, including any contaminated materials (e.g.,
weighing paper, gloves, pipette tips), in a designated, leak-proof, and clearly labeled waste
container.

e The container should be made of a material compatible with the chemical.

o The label must clearly state "Hazardous Waste," "Halogenated Organic Waste," and list "p-
(2-Bromo)vinyl Anisole" as a component.

o Keep a log of the approximate amount of waste added to the container.

4. Storage of Waste:

o Store the sealed waste container in a cool, dry, and well-ventilated secondary containment
area, away from sources of ignition.
o Ensure the storage area is designated for hazardous waste.

5. Final Disposal:

» Arrange for the collection of the hazardous waste by your institution's Environmental Health
and Safety (EHS) department or a licensed hazardous waste disposal contractor.
+ Halogenated organic compounds are typically disposed of via high-temperature incineration.

[7]8]

e Never dispose of p-(2-Bromo)vinyl Anisole down the drain or in regular trash.

Visualizing the Disposal Workflow

To further clarify the disposal process, the following diagrams illustrate the logical workflow for
handling and disposing of p-(2-Bromo)vinyl Anisole.
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Caption: Disposal workflow for p-(2-Bromo)vinyl Anisole.
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Caption: Decision diagram for waste segregation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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